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Compound of Interest

Compound Name: Meptyldinocap

Cat. No.: B1662176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Meptyldinocap, an active ingredient in fungicides, is crucial for managing powdery mildew on

various crops.[1][2] Accurate quantification of meptyldinocap residues is essential for

regulatory compliance, environmental monitoring, and food safety assessment. The preparation

of precise and stable analytical standards is a prerequisite for reliable analytical methods, such

as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4][5]

These application notes provide a detailed protocol for the preparation of meptyldinocap
analytical standards, including information on its solubility, stability, and storage. The protocol is

designed to ensure the accuracy and reproducibility of analytical results.
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Property Value Reference

Chemical Name
(RS)-2-(1-Methylheptyl)-4,6-

dinitrophenyl crotonate
[6]

CAS Number 131-72-6 [6]

Molecular Formula C18H24N2O6 [6]

Molecular Weight 364.4 g/mol [6]

Appearance Yellowish to brown liquid [6]

Solubility Data
Meptyldinocap exhibits good solubility in a range of organic solvents, facilitating the

preparation of stock solutions. It has low aqueous solubility.[7][8]

Solvent Solubility (at 20°C) Reference

Acetone > 252 g/L [9]

1,2-Dichloroethane > 252 g/L [9]

Ethyl acetate > 256 g/L [6][9]

n-Heptane > 251 g/L [9]

Methanol > 253 g/L [9]

Xylene > 256 g/L [9]

DMSO 150 mg/mL [2]

Water 0.248 mg/L (at pH 7) [8]

Experimental Protocols
Safety Precautions

Meptyldinocap is classified as acutely toxic and may cause skin irritation and sensitization.

It is also suspected of damaging the unborn child and may cause damage to organs through
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prolonged or repeated exposure.

Always handle meptyldinocap in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for complete safety information before handling.

Materials and Equipment
Meptyldinocap analytical standard (≥98% purity)[6]

Acetonitrile (HPLC or residue analysis grade), acidified with 0.4% acetic acid[10]

Volumetric flasks (Class A)

Analytical balance

Micropipettes

Amber glass vials with screw caps

Vortex mixer

Ultrasonic bath

Preparation of Stock Standard Solution (e.g., 1000
µg/mL)

Equilibration: Allow the container of the meptyldinocap analytical standard to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh approximately 10 mg of the meptyldinocap standard into a

clean, dry weighing boat using an analytical balance.

Dissolution: Quantitatively transfer the weighed standard into a 10 mL Class A volumetric

flask. Add a small volume of acidified acetonitrile (acetonitrile with 0.4% acetic acid) to
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dissolve the standard.[10] Use a vortex mixer or sonication to ensure complete dissolution.

Dilution: Once the standard is completely dissolved, bring the flask to the final volume with

acidified acetonitrile.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Transfer and Storage: Transfer the stock solution to an amber glass vial, label it clearly with

the compound name, concentration, solvent, preparation date, and initials of the preparer.

Store the stock solution in a refrigerator at 2-8°C or frozen at -20°C for long-term stability.[6]

Acidification of the solvent helps to ensure the stability of meptyldinocap in the standard

solution by minimizing hydrolysis.[1][10]

Preparation of Working Standard Solutions
Working standard solutions are prepared by serially diluting the stock solution with acidified

acetonitrile to the desired concentration range for calibration curves.

Intermediate Standard (e.g., 10 µg/mL): Pipette 100 µL of the 1000 µg/mL stock solution into

a 10 mL volumetric flask and dilute to the mark with acidified acetonitrile.

Working Standards (e.g., 0.01 to 1.0 µg/mL): Prepare a series of working standards by

further diluting the intermediate standard solution. For example, to prepare a 0.1 µg/mL

working standard, pipette 100 µL of the 10 µg/mL intermediate standard into a 10 mL

volumetric flask and dilute to the mark with acidified acetonitrile.

Storage: Store working solutions in amber glass vials in a refrigerator. It is recommended to

prepare fresh working solutions regularly, as their stability may be shorter than that of the

stock solution.

Stability and Storage
Meptyldinocap is susceptible to hydrolysis, which converts it to its corresponding phenol, 2,4-

dinitro-6-(1-methylheptyl)phenol (2,4-DNOP).[1][11] To minimize degradation, the following

storage conditions are recommended:
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Solid Standard: Store the neat analytical standard in a cool, dry, and dark place, as

recommended by the supplier (e.g., 2-8°C or -20°C).[6] The solid standard is stable for at

least 2 years when stored at -20°C.[6]

Stock and Working Solutions: Standard solutions should be stored in a refrigerator or freezer.

[10] The use of acidified acetonitrile as a solvent enhances stability.[1][10] It is crucial to keep

the solutions in a cool and dark place to minimize both hydrolysis and photolysis.[1]
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Workflow for Meptyldinocap Analytical Standard Preparation
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Caption: Workflow for preparing meptyldinocap analytical standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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